Cas no 19155-89-6 (1-(Benzo[c][1,2,5]oxadiazol-4-yl)ethanone)

• Product Name: 1-(Benzo[c][1,2,5]oxadiazol-4-yl)ethanone
• CAS No: 19155-89-6
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• CID: 3166770
• PubChem ID: 59090898
• Update Time: 2025-10-29

1-(Benzo[c][1,2,5]oxadiazol-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(Benzo[c][1,2,5]oxadiazol-4-yl)ethanone
• acetylbenzofurazan
• SCHEMBL20401298
• 19155-89-6

• MDL： MFCD24693857
• Inchi： 1S/C8H6N2O2/c1-5(11)6-3-2-4-7-8(6)10-12-9-7/h2-4H,1H3
• InChI Key： OCXAXMRIWNUXKA-UHFFFAOYSA-N
• SMILES： O1N=C2C=CC=C(C(C)=O)C2=N1

Computed Properties

• Exact Mass: 162.042927438Da
• Monoisotopic Mass: 162.042927438Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56Ų

Additional information on 1-(Benzo[c][1,2,5]oxadiazol-4-yl)ethanone

Recent Advances in the Study of 1-(Benzo[c][1,2,5]oxadiazol-4-yl)ethanone (CAS: 19155-89-6)

The compound 1-(Benzo[c][1,2,5]oxadiazol-4-yl)ethanone (CAS: 19155-89-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzoxadiazole core, has shown promising potential in various applications, including drug discovery, fluorescence labeling, and material science. Recent studies have focused on its synthesis, structural modifications, and biological activities, providing new insights into its utility as a versatile scaffold in medicinal chemistry.

One of the key advancements in the study of 1-(Benzo[c][1,2,5]oxadiazol-4-yl)ethanone is its role as a fluorescent probe. Researchers have demonstrated its ability to selectively bind to specific biomolecules, enabling real-time monitoring of cellular processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in tracking protein-protein interactions in live cells, offering a non-invasive tool for studying dynamic biological systems. The compound's unique photophysical properties, such as high quantum yield and stability under physiological conditions, make it an attractive candidate for bioimaging applications.

In addition to its fluorescent properties, 1-(Benzo[c][1,2,5]oxadiazol-4-yl)ethanone has been explored for its pharmacological potential. Recent in vitro and in vivo studies have revealed its inhibitory effects on certain enzymes involved in inflammatory pathways. A 2024 preprint on bioRxiv reported that derivatives of this compound exhibited significant anti-inflammatory activity by targeting the NF-κB signaling pathway, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs. These findings underscore the importance of further structural optimization to enhance its efficacy and reduce potential off-target effects.

The synthesis of 1-(Benzo[c][1,2,5]oxadiazol-4-yl)ethanone and its derivatives has also seen notable progress. A recent publication in Organic Letters described a streamlined, one-pot synthesis method that significantly improves yield and reduces reaction time compared to traditional approaches. This methodological advancement not only facilitates large-scale production but also enables the rapid generation of diverse analogs for structure-activity relationship (SAR) studies. Such innovations are critical for accelerating the discovery of new therapeutic agents based on this scaffold.

Despite these promising developments, challenges remain in the clinical translation of 1-(Benzo[c][1,2,5]oxadiazol-4-yl)ethanone-based compounds. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and bring these compounds closer to clinical trials.

In conclusion, 1-(Benzo[c][1,2,5]oxadiazol-4-yl)ethanone (CAS: 19155-89-6) represents a multifaceted compound with broad applications in chemical biology and drug discovery. Recent research has elucidated its potential as a fluorescent probe, anti-inflammatory agent, and versatile synthetic intermediate. Continued exploration of its properties and derivatives is expected to yield further breakthroughs, solidifying its role in advancing both basic science and therapeutic development.